Cas no 1684430-47-4 (1-methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylsulfonyl)piperazine)

1-methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylsulfonyl)piperazine structure
1684430-47-4 structure
Product Name:1-methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylsulfonyl)piperazine
CAS No:1684430-47-4
MF:C16H26BN3O4S
MW:367.271342754364
CID:6809217
PubChem ID:72220752
Update Time:2025-03-06

1-methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • MB18817
    • 1684430-47-4
    • 1-Methyl-4-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)sulfonyl)piperazine
    • 1-METHYL-4-(5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YLSULFONYL)PIPERAZINE
    • 1-methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylsulfonyl)piperazine
    • Inchi: 1S/C16H26BN3O4S/c1-15(2)16(3,4)24-17(23-15)13-10-14(12-18-11-13)25(21,22)20-8-6-19(5)7-9-20/h10-12H,6-9H2,1-5H3
    • InChI Key: KPAVCJHZWSCWBX-UHFFFAOYSA-N
    • SMILES: S(C1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 367.1737077Da
  • Monoisotopic Mass: 367.1737077Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.4Ų
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